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Compound of Interest

Compound Name: Myrcene-13C3

Cat. No.: B12386110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical specifications found on a
Certificate of Analysis (CoA) for Myrcene-13C3. Myrcene, a naturally occurring monoterpene,
is a key compound in the fragrance, flavor, and pharmaceutical industries.[1][2] Its isotopically
labeled form, Myrcene-13C3, serves as an essential internal standard for quantitative analysis
and as a tracer in metabolic studies. Understanding the quality parameters detailed in a CoA is
critical for ensuring the accuracy and reliability of experimental results.

Chemical and Physical Properties

Myrcene-13C3 is a synthetically produced version of myrcene where three carbon atoms have
been replaced with the stable isotope carbon-13. This labeling provides a distinct mass
signature, making it an ideal internal standard for mass spectrometry-based applications.
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Specification

Chemical Name

7-Methyl-3-methylene-1,6-octadiene-13C3

Synonyms

3-Myrcene-13C3

CAS Number

123-35-3 (Unlabeled)

Linear Formula

H2C=CHC(=CHz2)CH2CH2CH=C(CHs)2 (with

three 13C atoms)

Molecular Weight

~139.25 g/mol (Varies slightly based on the

position of the 13C atoms)

Appearance

Colorless to pale yellow oil

Storage Temperature

-20°C[1]

Analytical Specifications and Data

The purity and identity of Myrcene-13C3 are established through a combination of

chromatographic and spectrometric techniques.

Parameter

Method Typical Specification

Chemical Purity

Gas Chromatography (GC)[1] >98%

Identity Mass Spectrometry (MS) Conforms to structure
Isotopic Purity Mass Spectrometry (MS) =99 atom % 13C
Isotopic Enrichment Mass Spectrometry (MS)[3] Report Value

Residual Solvents

Headspace Gas

Report Value
Chromatography (HS-GC)

Experimental Protocols

Detailed methodologies are crucial for interpreting the data presented on a CoA and for

replicating quality control assessments.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/sial/64643
https://www.benchchem.com/product/b12386110?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sial/64643
https://pubmed.ncbi.nlm.nih.gov/25044895/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Chemical Purity by Gas
Chromatography (GC)

Instrumentation: A gas chromatograph equipped with a flame ionization detector (GC-FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent).

Carrier Gas: Helium.

Injection: Split injection of the sample dissolved in a suitable solvent (e.g., hexane).

Temperature Program: An initial oven temperature of 60°C, ramped to 250°C at a rate of
10°C/min.

Data Analysis: The area percent of the myrcene peak relative to all other peaks is calculated
to determine chemical purity.

Identity Confirmation by Mass Spectrometry (MS)

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Methodology: The sample is analyzed under the same GC conditions as for purity analysis.
The mass spectrum of the eluting myrcene peak is recorded.

Data Analysis: The fragmentation pattern of the sample is compared to a reference spectrum
of myrcene to confirm its identity. The molecular ion peak will be shifted by +3 m/z units
compared to unlabeled myrcene, confirming the presence of the three 13C atoms.

Assessment of Isotopic Enrichment

Instrumentation: High-resolution mass spectrometry (HRMS) or tandem mass spectrometry
(MS/MS).[3]

Methodology: The relative intensities of the mass isotopologues of the molecular ion are
measured.

Data Analysis: The isotopic distribution is analyzed to calculate the percentage of molecules
that contain the desired number of 13C atoms.[3][4] This provides a precise measure of the
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isotopic enrichment.

Visualizing Workflows and Pathways

Diagrams can effectively illustrate complex processes and relationships relevant to the analysis
and application of Myrcene-13C3.

Figure 1. Quality Control Workflow for Myrcene-13C3
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Caption: Quality Control Workflow for Myrcene-13C3.

Myrcene has been investigated for its anti-inflammatory properties. The diagram below

illustrates a simplified hypothetical signaling pathway where Myrcene-13C3 could be used as a
tracer to study its metabolic fate and mechanism of action.

Figure 2. Hypothetical Anti-inflammatory Signaling Pathway for Myrcene
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Caption: Hypothetical Anti-inflammatory Signaling Pathway for Myrcene.

This technical guide provides a comprehensive overview of the critical information presented in
a Certificate of Analysis for Myrcene-13C3. By understanding these specifications and the
underlying analytical methodologies, researchers can ensure the quality of their standards and
the integrity of their scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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